(E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide
• InChI: InChI=1S/C21H15N3O5/c1-28-19-9-7-16(24(26)27)12-18(19)20-10-8-17(29-20)11-14(13-22)21(25)23-15-5-3-2-4-6-15/h2-12H,1H3,(H,23,25)/b14-11+
• InChI Key: LOHFRFRPZZVIJL-SDNWHVSQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=CC=C3
• Isomeric SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC=CC=C3
• Molecular Formula: C21H15N3O5
• Molecular Weight: 389.4 g/mol

Description

(E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a cyano group, a methoxy-nitrophenyl group, and a furan ring, making it a subject of interest in organic chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide typically involves multi-step organic reactions. One common method starts with the preparation of the furan ring, followed by the introduction of the methoxy and nitro groups. The final step involves the formation of the cyano and phenylprop-2-enamide groups under controlled conditions, often using catalysts and specific solvents to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure consistent quality and scalability, making the compound available for various research and industrial applications.

Chemical Reactions Analysis

Types of Reactions

(E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various derivatives, depending on the oxidizing agents used.

Reduction: Reduction reactions can modify the nitro group to an amino group, altering the compound’s properties.

Substitution: The methoxy group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and hydrogen gas in the presence of a catalyst are often used.

Substitution: Reagents like halogens and acids can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxygenated derivatives, while reduction can produce amino derivatives.

Scientific Research Applications

(E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

Bis(2-ethylhexyl) terephthalate: Known for its use as a plasticizer, this compound shares some structural similarities but differs significantly in its applications and properties.

4-Iodobenzoic acid: Another compound with a complex structure, used in organic synthesis and as a reagent in various chemical reactions.

Uniqueness

(E)-2-cyano-3-[5-(2-methoxy-5-nitrophenyl)furan-2-yl]-N-phenylprop-2-enamide stands out due to its specific combination of functional groups and its potential applications in multiple scientific fields. Its unique structure allows for diverse chemical modifications, making it a versatile compound for research and industrial use.